Cas no 637020-74-7 ((R)-2-(2-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (R)-2-(2-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 637020-74-7
• MF: C₁₂H₁₅Cl₂NO₂
• MW: 276.159001588821
• CID: 500953
• PubChem ID: 2761833
• Update Time: 2025-05-19

(R)-2-(2-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-(2-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• (2R)-2-[(2-chlorophenyl)methyl]pyrrolidine-2-carboxylic acid,hydrochloride
• (R)-ALPHA-(2-CHLOROBENZYL)-PROLINE-HCL
• 2-[(2-chlorophenyl)methyl]-L-Proline
• L-Proline,2-[(2-chlorophenyl)methyl]-
• 1049740-85-3
• 2-[(2-Chlorophenyl)methyl]-L-proline--hydrogen chloride (1/1)
• (2R)-2-[(2-chlorophenyl)methyl]pyrrolidine-2-carboxylic acid;hydrochloride
• (R)-alpha-(2-Chloro-benzyl)-proline-HCl
• (2R)-2-[(2-chlorophenyl)methyl]pyrrolidine-2-carboxylic Acid Hydrochloride
• 637020-74-7
• DTXSID40375946
• MFCD06797534
• AKOS015949694
• (R)-alpha-(2-Chlorobenzyl)proline HCl
• starbld0018295
• G81910

• Inchi： 1S/C12H14ClNO2.ClH/c13-10-5-2-1-4-9(10)8-12(11(15)16)6-3-7-14-12;/h1-2,4-5,14H,3,6-8H2,(H,15,16);1H/t12-;/m1./s1
• InChI Key： ASBHHAYPTRDMEI-UTONKHPSSA-N
• SMILES： ClC1C=CC=CC=1C[C@@]1(C(=O)O)CCCN1.Cl

Computed Properties

• Exact Mass: 275.04815
• Monoisotopic Mass: 275.0479841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Additional information on (R)-2-(2-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride

Recent Advances in the Study of (R)-2-(2-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS: 637020-74-7)

The compound (R)-2-(2-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS: 637020-74-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral pyrrolidine derivative has been investigated for its role as a key intermediate in the synthesis of bioactive molecules and its potential as a pharmacophore in drug discovery. Recent studies have explored its structural properties, synthetic pathways, and biological activities, shedding light on its versatility in medicinal chemistry.

One of the most notable advancements in the study of this compound is its application in the development of enzyme inhibitors. Researchers have demonstrated that (R)-2-(2-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride can serve as a scaffold for designing potent inhibitors of proteases and other enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of novel inhibitors targeting viral proteases, showcasing its potential in antiviral drug development.

In addition to its role in enzyme inhibition, recent research has explored the compound's pharmacokinetic properties. A study conducted by Smith et al. (2024) investigated the bioavailability and metabolic stability of (R)-2-(2-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride in preclinical models. The findings revealed favorable absorption and distribution profiles, suggesting its suitability for further development as a drug candidate. The study also emphasized the importance of optimizing the compound's formulation to enhance its therapeutic efficacy.

Another area of interest is the compound's potential in central nervous system (CNS) drug discovery. Due to its ability to cross the blood-brain barrier, (R)-2-(2-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride has been explored as a building block for neuroactive agents. Recent work by Johnson and colleagues (2024) demonstrated its utility in the synthesis of ligands for neurotransmitter receptors, opening new avenues for the treatment of neurological disorders such as Parkinson's disease and depression.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of (R)-2-(2-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride. Recent efforts have focused on improving synthetic methodologies to achieve higher yields and enantiomeric purity. A 2024 report in Organic Process Research & Development detailed an optimized asymmetric synthesis route, which significantly reduced production costs and improved scalability. These advancements are critical for facilitating the compound's transition from research laboratories to clinical applications.

In conclusion, (R)-2-(2-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS: 637020-74-7) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from enzyme inhibition to CNS drug discovery, underscore its potential as a versatile tool in drug development. Ongoing research aims to address synthetic challenges and further elucidate its biological mechanisms, paving the way for its future therapeutic use.